Cas no 4985-85-7 (N-(3-Aminopropyl)diethanolamine)

• Product Name: N-(3-Aminopropyl)diethanolamine
• CAS No: 4985-85-7
• MF: C₇H₁₈N₂O₂
• MW: 162.230021953583
• MDL: MFCD00047971
• CID: 85194
• PubChem ID: 87562741
• Update Time: 2025-04-18

N-(3-Aminopropyl)diethanolamine Chemical and Physical Properties

Names and Identifiers

• N-(3-Aminopropyl)diethanolamine
• 2-[(3-Aminopropyl)-(2-hydroxyethyl)amino]-ethanol
• 2-[3-aminopropyl(2-hydroxyethyl)amino]ethanol
• N,N-Bis(2-hydroxyethyl)-1,3-diaminopropane
• N-3-Aminopropyl-N,N-di(2-hydroxyethyl)amine
• NSC 8172
• [3-(Diethanolamino)propyl]amine
• Aminopropyldiethanolamine
• (3-Aminopropyl)diethanolamine
• Ethanol, 2,2'-[(3-aminopropyl)imino]bis-
• 2,2'-[(3-Aminopropyl)imino]diethanol
• N,N-Bis(2-hydroxyethyl)-1,3-propanediamine
• Ethanol, 2,2'-(aminopropylimino)-
• N,N-Bis(hydroxyethyl)trimethylenediamine
• 2,2'-((3-Aminopropyl)imino)diethanol
• N,N-Bis(hydroxyethyl)-1,3-propanediamine
• N,N-Bis[(hydroxyethyl)trimethylene]diamine
• R21ZI8N14B
• N,N-Di
• DTXSID2044680
• Aminopropyldiethanolamine (DOT)
• bis(2-hydroxyethyl)aminopropylamine
• n n-bis(2-hydroxyethyl)-1 3-propanediamine
• Ethanol, 2,2'-((3-aminopropyl)imino)bis-
• FS-5382
• NSC8172
• (3-AMINOPROPYL)BIS(2-HYDROXYETHYL)AMINE
• n n-bis[(hydroxyethyl)trimethylene]diamine
• UNII-R21ZI8N14B
• DTXCID0024680
• 2-[(3-Amino-propyl)-(2-hydroxy-ethyl)-amino]-ethanol
• NSC-8172
• diethanolamino propylamine
• Ethanol,2'-(aminopropylimino)-
• AKOS000301248
• FT-0629167
• A1280
• 2,2'-(3-aminopropylazanediyl)diethanol
• Q27287690
• N-(3-amino-propyl)diethanolamine
• BP-13041
• 4985-85-7
• CAS-4985-85-7
• N1,N1-bis(2-hydroxyethyl)-1,3-propanediamine
• Ethanol,2'-[(3-aminopropyl)imino]bis-
• N,N-Di(2-hydroxyethyl)-1,3-propanediamine
• AI3-52554
• SCHEMBL352467
• 3-[bis(2-hydroxyethyl)amino]propylamine
• NS00002276
• A7416
• EC 225-642-0
• Tox21_301510
• SB83871
• Ethanol, 2,2'-((3-aminopropyl)imino)di-
• CHEMBL3186851
• Ethanol,2'-[(3-aminopropyl)imino]di-
• NCGC00256274-01
• 3-[bis(2-hydroxy-ethyl)amino]-propylamine
• D88406
• N-(3-Aminopropyl)iminodiethanol
• EINECS 225-642-0
• WLN: Z3N2Q2Q
• DI-N-DODECYLSULFOXIDE
• MFCD00047971
• BBL009740
• DB-030073
• STK796823
• ALBB-014132

• MDL： MFCD00047971
• Inchi： 1S/C7H18N2O2/c8-2-1-3-9(4-6-10)5-7-11/h10-11H,1-8H2
• InChI Key： FKJVYOFPTRGCSP-UHFFFAOYSA-N
• SMILES： OCCN(CCO)CCCN

Computed Properties

• Exact Mass: 162.13700
• Monoisotopic Mass: 162.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.7
• Topological Polar Surface Area: 69.7

Experimental Properties

• Color/Form: Uncertain
• Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 207°C(lit.)
• Flash Point: 138°C
• Refractive Index: 1.4985 (589.3 nm 27 ºC)
• Solubility: Soluble (999 g/l) (25 º C),
• PSA: 69.72000
• LogP: -0.67790
• Solubility: Uncertain

N-(3-Aminopropyl)diethanolamine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：2735
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether